Cas no 39049-43-9 (zinc 2,11,20,29-tetra-tert-butyl-2,3-naphthalocyanine)

Zinc 2,11,20,29-tetra-tert-butyl-2,3-naphthalocyanine is a metallonaphthalocyanine derivative characterized by its tetra-tert-butyl substitution pattern. This modification enhances solubility in organic solvents while retaining the robust photophysical properties inherent to naphthalocyanine complexes. The zinc center contributes to its stability and electronic structure, making it suitable for applications in photodynamic therapy, organic semiconductors, and nonlinear optics. The tert-butyl groups improve processability without significantly altering the compound's absorption profile, which typically spans the near-infrared region. Its high thermal and chemical stability further supports its use in advanced material research and optoelectronic device development. This compound is particularly valued for its tunable properties and compatibility with thin-film fabrication techniques.

zinc 2,11,20,29-tetra-tert-butyl-2,3-naphthalocyanine structure

39049-43-9 structure

Product Name:zinc 2,11,20,29-tetra-tert-butyl-2,3-naphthalocyanine

CAS No:39049-43-9

MF:C₆₄H₅₆N₈Zn

MW:1002.59205055237

CID:924199

PubChem ID:24867079

Update Time:2025-05-28

zinc 2,11,20,29-tetra-tert-butyl-2,3-naphthalocyanine Chemical and Physical Properties

Names and Identifiers

- zinc 2,11,20,29-tetra-tert-butyl-2,3-naphthalocyanine
- [Zn(OBu(t))2](x)
- 2-methylpropan-2-olate
- ACMC-20aj87
- AG-B-56540
- AGN-PC-000MP6
- bis(t-butoxy) zinc
- CTK5I5283
- Di-tert-butyloxy-zink
- ZINC TERT-BUTOXIDE
- zinc tetra(tert-butyl)naphthalocyanine
- zinc tetra(tert-butylnaphtho)porphyrazine
- Zink-tert-butylat
- Zn(O-t-Bu)2
- zinc 2,11,20,29-tetra-tert-butyl-2,3-naphthalocya
- Zinc 2,11,20,29-tetra-tert-butyl-2,3-naphthalocyanine Dye content 90 %
- Inchi： 1S/C64H56N8.Zn/c1-61(2,3)49-37-25-17-13-21-33(37)29-41-45(49)57-65-53(41)70-58-47-43(31-35-23-15-19-27-39(35)51(47)63(7,8)9)55(67-58)72-60-48-44(32-36-24-16-20-28-40(36)52(48)64(10,11)12)56(68-60)71-59-46-42(54(66-59)69-57)30-34-22-14-18-26-38(34)50(46)62(4,5)6;/h13-32H,1-12H3;/q-2;+2
- InChI Key： JBGSEDYQNMZQKN-UHFFFAOYSA-N
- SMILES： C12C(C(C)(C)C)=C3C(C=CC=C3)=CC=1C1=NC3=NC(C4C=C5C=CC=CC5=C(C(C)(C)C)C3=4)=NC3=C4C(C=C5C=CC=CC5=C4C(C)(C)C)=C4N=C5C6C(C(C)(C)C)=C7C=CC=CC7=CC=6C(=N5)N=C2N1[Zn]N34 |c:37,t:16,57,78|

Computed Properties

Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 73
Rotatable Bond Count: 4
Complexity: 1800
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 1001
XLogP3: nothing

Experimental Properties

Melting Point: >300 °C (lit.)

zinc 2,11,20,29-tetra-tert-butyl-2,3-naphthalocyanine Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

zinc 2,11,20,29-tetra-tert-butyl-2,3-naphthalocyanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	432210-250MG	zinc 2,11,20,29-tetra-tert-butyl-2,3-naphthalocyanine	39049-43-9	Dye content 90%	250MG	￥1275.63	2022-02-24